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Compound of Interest

Compound Name: Dehydro Nifedipine-13C,d3

Cat. No.: B15622579 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of Dehydro Nifedipine-13C,d3, a stable isotope-

labeled derivative of Nifedipine. Adherence to these protocols is critical for protecting personnel

and the environment from potential hazards.

Immediate Safety and Handling Precautions
Dehydro Nifedipine-13C,d3, like its parent compound Nifedipine, should be handled as a

hazardous chemical. It is harmful if swallowed.[1][2] Before beginning any disposal procedure,

ensure you are wearing appropriate personal protective equipment (PPE), including safety

glasses, chemical-resistant gloves, and a lab coat.[2][3] All handling of this compound should

be performed in a well-ventilated area or a chemical fume hood to minimize inhalation

exposure.[1] In case of accidental contact, follow these first-aid measures:

After inhalation: Move to fresh air. If you feel unwell, seek medical attention.[2][4]

After skin contact: Immediately wash the affected area with soap and plenty of water.[4]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice if irritation persists.[2][4]

After swallowing: Rinse mouth with water. Do NOT induce vomiting. Immediately call a

poison center or doctor.[1][2][4]
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Step-by-Step Disposal Protocol
The disposal of Dehydro Nifedipine-13C,d3 must comply with local, regional, and national

hazardous waste regulations.[3] The following steps provide a general framework for its proper

disposal as a hazardous chemical waste.

Waste Identification and Labeling:

Clearly label the waste container with the words "Hazardous Waste."[5][6]

Identify the contents as "Dehydro Nifedipine-13C,d3." Do not use abbreviations or

chemical formulas.[6][7]

Indicate the approximate quantity or concentration of the waste.

Include the name and contact information of the generating individual or laboratory.[7]

Container Selection and Packaging:

Use a leak-proof container with a tightly fitting screw cap that is compatible with the

chemical.[5][6][7] Used reagent bottles are often suitable.[6]

Ensure the exterior of the container is clean and free of contamination.[6]

Do not overfill the container; leave adequate headspace to prevent spills.[5]

Waste Segregation and Storage:

Store the hazardous waste in a designated satellite accumulation area near the point of

generation.[5]

Segregate Dehydro Nifedipine-13C,d3 waste from incompatible materials to prevent

adverse chemical reactions.[8]

Store the container in a secondary containment device, such as a tub or basin, to contain

any potential leaks.[6]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous waste.[7][8]

Follow your institution's specific procedures for requesting a waste pickup, which may

involve submitting an online form.[7]

Disposal of Empty Containers:

A container that held Dehydro Nifedipine-13C,d3 is considered "empty" only when no

more material can be feasibly removed.[8]

For liquid residues, invert the container to drain any remaining liquid into a hazardous

waste collection container.[8]

For solid residues, ensure the container is scraped clean. A thin layer of dried material is

acceptable.[8]

Once the container is California empty, deface or remove all original labels.[5][6][8] The

container may then be disposed of as regular laboratory trash or recycling, depending on

institutional policies.[5]

Key Disposal Parameters
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Parameter Guideline Source

Waste Classification Hazardous Waste [6][8]

Primary Hazard Harmful if swallowed [1][2]

Container Type
Leak-proof, screw-top,

chemically compatible
[5][6][7]

Labeling Requirement

"Hazardous Waste," full

chemical name, generator

contact

[5][6][7]

Storage Location

Designated satellite

accumulation area with

secondary containment

[5][6]

Disposal Method

Collection by Environmental

Health and Safety (EHS) for

disposal at an approved waste

management facility

[1][2][8]

Disposal Workflow
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Caption: Workflow for the proper disposal of Dehydro Nifedipine-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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